
Technical Master Guide: Physicochemical
Profiling & Synthesis of N-(2,6-Dimethylphenyl)-

L-Alanine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
N-(2,6-Dimethylphenyl)-DL-

alanine

CAS No.: 67617-64-5

Cat. No.: B3055881

Get Quote

Executive Summary
N-(2,6-dimethylphenyl)-L-alanine (also known as N-(2,6-xylyl)-L-alanine) represents a critical

chiral scaffold in the synthesis of phenylamide fungicides, most notably the Metalaxyl family.

While the racemic mixture has historically been employed, the industry has shifted toward

enantiopure formulations (e.g., Metalaxyl-M) to maximize bioactivity and reduce environmental

load.

This guide focuses on the L-isomer (S-configuration), detailing its physicochemical behavior, a

self-validating synthetic route via nucleophilic substitution with inversion, and rigorous

analytical characterization. Researchers must note that while the (R)-enantiomer is the primary

toxophore in commercial fungicides, the (S)-enantiomer (L-form) serves as a vital reference

standard and chiral auxiliary in asymmetric synthesis.
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The compound consists of an alanine backbone N-alkylated with a sterically hindered 2,6-

dimethylphenyl (xylyl) group. The steric bulk of the ortho-methyl groups restricts rotation around

the N-aryl bond, influencing both reactivity and binding affinity.

Feature Specification

IUPAC Name
(2S)-2-[(2,6-dimethylphenyl)amino]propanoic

acid

Common Name N-(2,6-xylyl)-L-alanine

CAS Number (Acid) 83234-64-4

CAS Number (Methyl Ester)
52888-49-0 (Racemic) / 57646-33-0 ((R)-

isomer)

Molecular Formula C₁₁H₁₅NO₂

Molecular Weight 193.24 g/mol

Chirality
L-isomer corresponds to the (S) absolute

configuration.[1]

Stereochemical Criticality
The synthesis of this molecule is governed by the Walden inversion principle. Direct alkylation

of 2,6-dimethylaniline with a 2-halopropionate requires precise selection of the starting halide

enantiomer to achieve the desired L-(S) product.

Physicochemical Profile
The following data aggregates experimental values and high-confidence predictive models

suitable for process development.
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Property Value Notes

Physical State White crystalline solid

The methyl ester is typically a

yellow oil or low-melting solid.

[2]

Melting Point 193 – 195 °C

Decomposition often observed

near melt due to

decarboxylation risks.

Solubility (Water) Low (~200 mg/L at pH 7)

Zwitterionic character allows

solubility in acidic (pH < 2) or

basic (pH > 10) media.

Solubility (Organic)
Soluble in MeOH, DMSO,

DCM

High solubility in chlorinated

solvents facilitates extraction.

pKa (COOH) 2.35 ± 0.10
Typical of

-amino acids.

pKa (NH) 2.95 ± 0.50

Significantly lower than

aliphatic amines due to aryl

conjugation and steric

inhibition of resonance.

LogP 2.60

Moderate lipophilicity; crosses

biological membranes

effectively.

Synthetic Architecture: The Chiral Inversion
Strategy
To synthesize N-(2,6-dimethylphenyl)-L-alanine with high optical purity, we employ a

nucleophilic substitution strategy starting from (R)-2-bromopropionic acid derivatives. This

pathway relies on an S_N2 mechanism where the nucleophilic aniline attacks the chiral center,

causing an inversion of configuration from (R) to (S).

Reaction Logic[3][4]
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Nucleophile: 2,6-Dimethylaniline (Sterically hindered, weak nucleophile).

Electrophile: Methyl (R)-2-bromopropionate (Activated leaving group).

Mechanism: S_N2 with Walden Inversion.

Outcome: (R)-Electrophile

(S)-Product (L-Alanine derivative).

Workflow Diagram (DOT)

2,6-Dimethylaniline
N-Alkylation (SN2)

Solvent: Toluene/Net3
Temp: 100°C

Methyl (R)-2-bromopropionate
(>98% ee)

Stereocenter Source
Methyl (S)-N-(2,6-xylyl)-alaninate

(Inversion of Configuration)
Inversion (R -> S) Hydrolysis

LiOH / THF:H2O
N-(2,6-dimethylphenyl)-L-alanine

((S)-Acid)
Retention of Config

Click to download full resolution via product page

Caption: Synthesis of N-(2,6-dimethylphenyl)-L-alanine via S_N2 inversion strategy using (R)-

bromo precursor.

Detailed Protocol (Self-Validating)
Reagents:

2,6-Dimethylaniline (1.0 eq)[3]

Methyl (R)-2-bromopropionate (1.2 eq)

Sodium Bicarbonate (2.0 eq) or Triethylamine

Solvent: Toluene (anhydrous)

Procedure:
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Setup: In a dry round-bottom flask equipped with a reflux condenser and nitrogen inlet,

dissolve 2,6-dimethylaniline (12.1 g, 100 mmol) in toluene (100 mL).

Addition: Add solid sodium bicarbonate (16.8 g, 200 mmol). Then, add methyl (R)-2-

bromopropionate (20.0 g, 120 mmol) dropwise via syringe.

Expert Insight: The use of a weak inorganic base prevents racemization of the sensitive

ester intermediate compared to strong organic bases.

Reaction: Heat the mixture to reflux (110°C) for 16–24 hours. Monitor via TLC

(Hexane:EtOAc 4:1) or HPLC.[4] The aniline spot should disappear.

Workup: Cool to room temperature. Filter off inorganic salts. Wash the filtrate with water (2 x

50 mL) and brine. Dry over Na₂SO₄ and concentrate in vacuo to yield the crude methyl ester

(oil).

Hydrolysis (To Acid): Dissolve the crude ester in THF (50 mL) and add 1M LiOH (150 mL).

Stir at ambient temperature for 4 hours.

Validation: Acidification to pH 3-4 with 1M HCl will precipitate the zwitterionic acid product.

Purification: Recrystallize from Ethanol/Water to obtain white crystals.

Analytical Protocol
Validation of the L-isomer requires proving both chemical identity and enantiomeric purity.

Spectroscopic Identification
¹H NMR (400 MHz, CDCl₃):

1.45 (d, 3H, J=7 Hz, CH-CH₃) – Doublet confirms the alanine methyl.

2.30 (s, 6H, Ar-CH₃) – Singlet for xylyl methyls.

3.80 (q, 1H, J=7 Hz, N-CH) – Quartet indicates the chiral proton.

6.90–7.10 (m, 3H, Ar-H) – Aromatic protons.
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IR Spectrum:

3350 cm⁻¹ (N-H stretch, weak due to steric hindrance).

1710–1730 cm⁻¹ (C=O stretch, carboxylic acid).

Chiral HPLC Method
To distinguish L (S) from D (R), a chiral stationary phase is mandatory.

Column: Chiralcel OD-H or equivalent (Amylose tris(3,5-dimethylphenylcarbamate)).

Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% TFA.

Flow Rate: 0.5 mL/min.

Detection: UV @ 254 nm.

Expected Result: The (S)-enantiomer typically elutes after the (R)-enantiomer on

polysaccharide columns, but standards must be injected for confirmation.

Analytical Logic Diagram (DOT)
Crude Product

(Solid/Oil)

1H NMR Analysis
Confirm Structure

Chiral HPLC
(Chiralcel OD-H)

Doublet @ 1.45 ppm?
Singlet @ 2.30 ppm?

Single Peak?
Retention Time Match (S)-Std?

PASS: Pure L-Isomer

Yes

FAIL: Racemized or Impure

No Yes No
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Click to download full resolution via product page

Caption: Decision matrix for validating the identity and optical purity of N-(2,6-dimethylphenyl)-

L-alanine.

Applications & Industrial Context
Fungicide Synthesis (Metalaxyl-M)
While this guide details the L-(S) isomer, it is crucial to note that the D-(R) isomer is the

bioactive component in Metalaxyl-M (Mefenoxam). The industrial synthesis often involves:

Racemic synthesis of the ester.

Enzymatic resolution (using lipases like Candida antarctica Lipase B) to hydrolyze the (S)-

ester to the (S)-acid (waste/recycle), leaving the pure (R)-ester.

The (S)-acid described in this guide is often the byproduct of such resolutions, which can be

racemized and recycled.

Chiral Auxiliary
The L-isomer serves as a chiral auxiliary in the synthesis of non-natural amino acids and as a

resolving agent for racemic amines due to its ability to form diastereomeric salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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